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Compound of Interest

Compound Name: 2,3-Dimethyl-6-nitroaniline

Cat. No.: B184222

An In-depth Technical Guide to 2,3-Dimethyl-6-
nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2,3-Dimethyl-6-nitroaniline, a versatile aromatic compound. This document
includes key physicochemical data, detailed experimental protocols for its synthesis and
purification, spectral analysis, reactivity, potential biological activities, and essential safety
information.

Core Properties and Identifiers

2,3-Dimethyl-6-nitroaniline is an aromatic amine that is of interest in various fields of chemical
research.[1] Its core physical and chemical properties are summarized in the tables below.

Table 1: Physicochemical Properties
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Property Value Source(s)
Molecular Formula CsH10N202 [2]
Molecular Weight 166.18 g/mol [2]
Melting Point 117-120 °C [1]
Not specified, likely a colored
Appearance .
solid
- Soluble in water, ethanol, and
Solubility [1]
acetone
Table 2: Chemical Identifiers
Identifier Value Source(s)
CAS Number 59146-96-2 [2]
IUPAC Name 2,3-Dimethyl-6-nitroaniline [2]

CC1=C(C(=C(C=C1)--
SMILES [3]
INVALID-LINK--[O-])N)C

INChl=1S/C8H10N202/c1-5-3-

InChl 4-7(10(11)12)8(9)6(5)2/h3- [3]
4H,9H2,1-2H3
YEFYPFWBLCARLC-

InChliKey [3]

UHFFFAOYSA-N

Experimental Protocols

A detailed methodology for the synthesis and purification of 2,3-Dimethyl-6-nitroaniline is
provided below. This protocol is based on the hydrolysis of N-(2,3-dimethyl-6-
nitrophenyl)acetamide.[1]

2.1. Synthesis of 2,3-Dimethyl-6-nitroaniline[1]
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This procedure outlines the synthesis of 2,3-Dimethyl-6-nitroaniline from N-(2,3-dimethyl-6-
nitrophenyl)acetamide.

e Step 1: Reaction Setup

o To a solution of N-(2,3-dimethyl-6-nitrophenyl)acetamide (16.0 g, 1.0 equivalent), add a
60% H2SO0a solution (150 mL).[1]

e Step 2: Hydrolysis
o Heat the reaction mixture to reflux temperature and maintain for 1 hour.[1]
o After 1 hour, cool the mixture to room temperature.[1]
e Step 3: Workup and Extraction
o Dilute the cooled solution with ice water (100 mL).[1]
o Neutralize the solution with a 2N NaOH solution.[1]
o Extract the reaction mixture with ethyl acetate (EtOAc) (3 x 50 mL).[1]

o Combine the organic phases and wash sequentially with a saturated NaHCOs solution (2 x
50 mL) and a saturated NacCl solution (2 x 50 mL).[1]

o Dry the combined organic phases over anhydrous Na=SOa4 and concentrate under reduced
pressure.[1]

o Step 4: Purification

o Purify the resulting residue by column chromatography using a mobile phase of 10%
CH2Clz in hexane.[1]

o This purification yields 2,3-dimethyl-6-nitroaniline (5.5 g, 43% yield) and a byproduct,
2,3-dimethyl-4-nitroaniline (1.5 g, 12% yield).[1]
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Synthesis and Purification of 2,3-Dimethyl-6-nitroaniline
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Caption: Workflow for the synthesis of 2,3-Dimethyl-6-nitroaniline.
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Spectral Data

Spectroscopic data is crucial for the identification and characterization of 2,3-Dimethyl-6-
nitroaniline. While detailed spectra are best obtained experimentally, available data and
predictions are summarized below.

Table 3: Spectroscopic Information

Technique Data Source(s)
1H NMR Spectrum available. [4]
13C NMR Spectrum available. [4]
IR Spectroscopy Spectrum available. [4]

Predicted adducts: [M+H]*
(m/z 167.08151), [M+Na]* (m/z

Mass Spectrometry [3]
189.06345), [M-H]~ (m/z
165.06695).

Raman Spectroscopy Spectrum available. [4]

Reactivity and Stability

The reactivity of 2,3-Dimethyl-6-nitroaniline is governed by the interplay of the electron-
donating amino group and the electron-withdrawing nitro group, as well as the steric effects of
the two methyl groups.

e Amino Group Reactivity: The amino group is basic and nucleophilic, allowing for reactions
such as acylation and alkylation.[2]

o Nitro Group Reactivity: The nitro group is a strong deactivating group and can be reduced to
an amino group under various conditions, which is a common transformation for
nitroaromatic compounds.[5]

o Aromatic Ring Reactivity: The combination of an activating amino group and a deactivating
nitro group directs electrophilic aromatic substitution. The positions for substitution will be
influenced by the steric hindrance from the methyl groups.
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 Stability: The compound is chemically stable under standard ambient conditions at room
temperature.[6]

Biological and Chemical Applications

While specific biological activities for 2,3-Dimethyl-6-nitroaniline are not extensively
documented, its structural motifs are present in many biologically active molecules.

» Potential Biological Activity: Nitroaniline derivatives are known to exhibit a range of biological
activities.[6] The nitro group is a key feature in many antimicrobial agents.[6] Its mechanism
often involves the reduction of the nitro group within microbial cells to form reactive
intermediates that can damage cellular components like DNA.[6][7] Nitro-containing
compounds have been investigated for antibacterial, antifungal, and anticancer activities.[6]

[7]18]

o Chemical Research Applications: 2,3-Dimethyl-6-nitroaniline is utilized in the study of C-H
pi interactions and pi-pi stacking.[1]
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Potential Antimicrobial Mechanism of Nitroaromatics
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Caption: A potential mechanism of antimicrobial action for nitroaromatic compounds.

Safety and Hazards

2,3-Dimethyl-6-nitroaniline is a toxic compound and should be handled with appropriate
safety precautions.
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e Hazard Statements:

o H301 + H311 + H331: Toxic if swallowed, in contact with skin, or if inhaled.

o H373: May cause damage to organs (Kidney, Liver, Heart, Blood) through prolonged or
repeated exposure if swallowed.

o H412: Harmful to aquatic life with long-lasting effects.

o Precautionary Statements:

P260: Do not breathe dust.

[e]

o P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing.

o P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.

o P302 + P352: IF ON SKIN: Wash with plenty of water.

o P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.

e Handling and Storage:

o

Work under a hood.[6]

[e]

Avoid inhalation and contact with skin and eyes.

o

Store in a tightly closed, dry, and well-ventilated place.[6]

[¢]

Keep locked up or in an area accessible only to qualified or authorized persons.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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